Cas no 26811-28-9 (Cycloheptatrienylium)

Cycloheptatrienylium structure

Product Name:Cycloheptatrienylium

CAS No:26811-28-9

Molecular Formula:C₇H₇

Molecular Weight:91.13048

CID:255897

PubChem ID:5224206

Cycloheptatrienylium Properties

Names and Identifiers

- Cycloheptatrienylium
- Cycloheptatrienyl cation
- Tropylium cation
- cyclohepta-2,4,6-trienylium
- DTXSID10411305
- CHEBI:48079
- cyc-C7H7(+)
- 26811-28-9
- tropylium
- UNII-TC2BJ74EPF
- 4118-59-6
- TC2BJ74EPF
- +Expand
- InChIKey： OJOSABWCUVCSTQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H7/c1-2-4-6-7-5-3-1/h1-7H/q+1
- SMILES： C1=CC=C[CH+]C=C1

Computed Properties

Exact Mass: 91.05481
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 91.0547752233g/mol
Heavy Atom Count: 7
Complexity: 19.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Cycloheptatrienylium Related Literature

1. Tropylium cation capsule of hydrogen-bonded tetraurea calix[4]arene dimers

Limor Frish,Myroslav O. Vysotsky,Susan E. Matthews,Volker B?hmer,Yoram Cohen J. Chem. Soc. Perkin Trans. 2 2002 88
2. Stability of heteroazulene-substituted tropylium ions: synthesis and properties of the (2-oxo-2H-cyclohepta[b]thiophen-3-yl)tropylium ion, and its oxygen and nitrogen analogues

Shin-ichi Naya,Takeshi Sakakibara,Makoto Nitta J. Chem. Soc. Perkin Trans. 2 2001 1032
3. Methylene-transfer reactions of benzylium/tropylium ions with neutral toluene studied by means of ion-trap mass spectrometry

Emilie-Laure Zins,Claude Pepe,Detlef Schr?der Faraday Discuss. 2010 145 157
4. Oxidative addition of carbon dioxide into mesoionics

Simon Mathieu,Georges Trinquier Phys. Chem. Chem. Phys. 2019 21 5531
5. An efficient method for retro-Claisen-type C–C bond cleavage of diketones with tropylium catalyst

M. A. Hussein,V. T. Huynh,R. Hommelsheim,R. M. Koenigs,T. V. Nguyen Chem. Commun. 2018 54 12970
6. Tropylium-promoted carbonyl–olefin metathesis reactions

Uyen P. N. Tran,Giulia Oss,Domenic P. Pace,Junming Ho,Thanh V. Nguyen Chem. Sci. 2018 9 5145
7. Strong stacking interactions at large horizontal displacements of tropylium and cyclooctatetraenide ligands of transition metal complexes: crystallographic and DFT study

Du?an P. Malenov,Sne?ana D. Zari? CrystEngComm 2020 22 3831
8. Tropylium-promoted Ritter reactions

Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun. 2021 57 8901
9. 252. Tropylium salts. Part II. Valid and invalid preparations of tropylium chloride: an unusual tropylium–phosphorus chloride complex

D. Bryce-Smith,N. A. Perkins J. Chem. Soc. 1962 1339
10. Tropylium salts as efficient organic Lewis acid catalysts for acetalization and transacetalization reactions in batch and flow

D. J. M. Lyons,R. D. Crocker,D. Enders,T. V. Nguyen Green Chem. 2017 19 3993

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